Cas no 1548375-15-0 (1H-Pyrazole, 3-(3-azetidinylmethyl)-1-methyl-)

• Product Name: 1H-Pyrazole, 3-(3-azetidinylmethyl)-1-methyl-
• CAS No: 1548375-15-0
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 5977376
• PubChem ID: 82882236
• Update Time: 2025-10-29

1H-Pyrazole, 3-(3-azetidinylmethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(3-azetidinylmethyl)-1-methyl-
• EN300-1668898
• AKOS021201243
• 3-(azetidin-3-ylmethyl)-1-methyl-1H-pyrazole
• 1548375-15-0
• 3-[(azetidin-3-yl)methyl]-1-methyl-1H-pyrazole

• Inchi： 1S/C8H13N3/c1-11-3-2-8(10-11)4-7-5-9-6-7/h2-3,7,9H,4-6H2,1H3
• InChI Key： PUOWPXSGILTMQF-UHFFFAOYSA-N
• SMILES： N1(C)C=CC(CC2CNC2)=N1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 264.6±13.0 °C(Predicted)
• pka: 10.79±0.40(Predicted)

Additional information on 1H-Pyrazole, 3-(3-azetidinylmethyl)-1-methyl-

Research Briefing on 1H-Pyrazole, 3-(3-azetidinylmethyl)-1-methyl- (CAS: 1548375-15-0): Recent Advances and Applications

The compound 1H-Pyrazole, 3-(3-azetidinylmethyl)-1-methyl- (CAS: 1548375-15-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its pyrazole core substituted with an azetidinylmethyl group, has shown promising potential in drug discovery, particularly as a scaffold for targeting various biological pathways. Recent studies have explored its applications in kinase inhibition, GPCR modulation, and as a key intermediate in the synthesis of novel therapeutic agents.

One of the most notable advancements in the study of this compound is its role as a selective inhibitor of protein kinases involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1H-Pyrazole, 3-(3-azetidinylmethyl)-1-methyl- exhibited potent inhibitory activity against JAK3 kinases, with IC50 values in the low nanomolar range. This finding opens new avenues for the development of targeted therapies for autoimmune diseases and certain cancers.

In addition to its kinase inhibitory properties, recent research has highlighted the compound's potential in central nervous system (CNS) drug development. Structural modifications of the azetidine moiety have been shown to enhance blood-brain barrier permeability, making it a valuable scaffold for designing novel neurotherapeutics. A 2024 preprint on bioRxiv reported promising results in animal models of neurodegenerative diseases using optimized derivatives of this compound.

The synthetic accessibility of 1H-Pyrazole, 3-(3-azetidinylmethyl)-1-methyl- has also been a focus of recent investigations. Several research groups have developed novel, high-yield synthetic routes that enable efficient scale-up production while maintaining excellent purity profiles. These advancements address previous challenges in the compound's availability for preclinical and clinical studies.

From a safety and pharmacokinetic perspective, recent in vitro and in vivo studies have provided valuable data on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound class. The azetidine-containing pyrazole core demonstrates favorable metabolic stability compared to similar structures with pyrrolidine substitutions, as reported in a 2023 publication in Drug Metabolism and Disposition.

Looking forward, the versatility of 1H-Pyrazole, 3-(3-azetidinylmethyl)-1-methyl- continues to inspire innovative research directions. Current clinical trials involving derivatives of this compound are investigating its potential in treating resistant bacterial infections, with preliminary results showing activity against Gram-positive pathogens. Furthermore, computational modeling studies are exploring its use as a fragment in drug design, taking advantage of its optimal physicochemical properties and 3D structural features.

As research progresses, the scientific community anticipates that 1H-Pyrazole, 3-(3-azetidinylmethyl)-1-methyl- and its derivatives will play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas. The compound's unique combination of synthetic tractability, biological activity, and favorable drug-like properties positions it as a valuable asset in modern medicinal chemistry and drug discovery efforts.